5-(((3-Chlorophenyl)amino)methylene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 5-[(3-chlorophenyl)iminomethyl]-3-ethyl-4-hydroxy-1,3-thiazole-2-thione
• InChI: InChI=1S/C12H11ClN2OS2/c1-2-15-11(16)10(18-12(15)17)7-14-9-5-3-4-8(13)6-9/h3-7,16H,2H2,1H3
• InChI Key: YXZOSGCIKUJEGP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(SC1=S)C=NC2=CC(=CC=C2)Cl)O
• Molecular Formula: C12H11ClN2OS2
• Molecular Weight: 298.8 g/mol
• CAS No.: 1025619-32-2

Description

This compound is a thiazolidinone derivative. Thiazolidinones are a class of compounds that contain a five-membered ring with sulfur and nitrogen atoms. They are known for their wide range of biological activities.

Molecular Structure Analysis

The compound contains a thiazolidinone core, which is a five-membered ring containing sulfur and nitrogen atoms. It also has a 3-chlorophenyl group attached to the nitrogen atom and an ethyl group attached to the 3-position of the thiazolidinone ring.

Chemical Reactions Analysis

Thiazolidinones can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions. The specific reactions would depend on the substituents present on the thiazolidinone ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors such as the presence of the 3-chlorophenyl group and the ethyl group would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of thiazolidinones can vary widely depending on their structure and the biological target. Some thiazolidinones are known to have antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Thiazolidinones are a focus of ongoing research due to their wide range of biological activities. Future research could explore the synthesis of new thiazolidinone derivatives, their biological activities, and their potential applications in medicine.